Photolysis of polymeric self-assembly controlled by donor–acceptor interaction†

Chemical Communications Pub Date: 2017-10-09 DOI: 10.1039/C7CC07560J

Abstract

A photodegradable supramolecular polymer was constructed using cucurbit[8]uril (CB[8]) and an alkoxyanthracene guest. The monomeric unit was photostable because of the intramolecular donor–acceptor interaction. However, upon complexation with CB[8], the photolysis of alkoxyanthracene was enhanced, which endowed the supramolecular polymer with great photoreactivity.

Graphical abstract: Photolysis of polymeric self-assembly controlled by donor–acceptor interaction
Photolysis of polymeric self-assembly controlled by donor–acceptor interaction†
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